Cas no 18450-11-8 (1,3-Phenazinediamine(9CI))
1,3-Phenazinediamine(9CI) structure
Product Name:1,3-Phenazinediamine(9CI)
CAS No:18450-11-8
MF:C12H10N4
MW:210.23460149765
CID:123012
PubChem ID:45116585
Update Time:2025-04-18
1,3-Phenazinediamine(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Phenazinediamine(9CI)
- phenazine-1,3-diamine
- 1,3-Phenazinediamine
- 18450-11-8
- DTXSID00668462
- SCHEMBL20339660
-
- Inchi: 1S/C12H10N4/c13-7-5-8(14)12-11(6-7)15-9-3-1-2-4-10(9)16-12/h1-6H,13-14H2
- InChI Key: OCEXLMJDNCJTGJ-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2N=C2C=C(C=C(C=12)N)N
Computed Properties
- Exact Mass: 210.0907
- Monoisotopic Mass: 210.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8A^2
- XLogP3: 1.3
Experimental Properties
- PSA: 77.82
1,3-Phenazinediamine(9CI) Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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